Cas no 1223920-61-3 (3-(4-methylphenyl)sulfanyl-6-4-(4-phenylpiperazine-1-carbonyl)piperidin-1-ylpyridazine)

• Product Name: 3-(4-methylphenyl)sulfanyl-6-4-(4-phenylpiperazine-1-carbonyl)piperidin-1-ylpyridazine
• CAS No: 1223920-61-3
• MF: C₂₇H₃₁N₅OS
• MW: 473.632944345474
• CID: 5904966
• PubChem ID: 50768511
• Update Time: 2025-07-15

3-(4-methylphenyl)sulfanyl-6-4-(4-phenylpiperazine-1-carbonyl)piperidin-1-ylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)sulfanyl-6-4-(4-phenylpiperazine-1-carbonyl)piperidin-1-ylpyridazine
• AKOS004957162
• 1223920-61-3
• (4-phenylpiperazin-1-yl)(1-(6-(p-tolylthio)pyridazin-3-yl)piperidin-4-yl)methanone
• F3407-4201
• [1-[6-(4-methylphenyl)sulfanylpyridazin-3-yl]piperidin-4-yl]-(4-phenylpiperazin-1-yl)methanone
• VU0626992-1
• 3-[(4-methylphenyl)sulfanyl]-6-[4-(4-phenylpiperazine-1-carbonyl)piperidin-1-yl]pyridazine

• Inchi： 1S/C27H31N5OS/c1-21-7-9-24(10-8-21)34-26-12-11-25(28-29-26)31-15-13-22(14-16-31)27(33)32-19-17-30(18-20-32)23-5-3-2-4-6-23/h2-12,22H,13-20H2,1H3
• InChI Key： GFGBNTFVXFFJGW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1=CC=C(N=N1)N1CCC(C(N2CCN(C3C=CC=CC=3)CC2)=O)CC1

Computed Properties

• Exact Mass: 473.22493180g/mol
• Monoisotopic Mass: 473.22493180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 77.9Ų

Additional information on 3-(4-methylphenyl)sulfanyl-6-4-(4-phenylpiperazine-1-carbonyl)piperidin-1-ylpyridazine

Introduction to 3-(4-methylphenyl)sulfanyl-6-4-(4-phenylpiperazine-1-carbonyl)piperidin-1-ylpyridazine (CAS No: 1223920-61-3)

3-(4-methylphenyl)sulfanyl-6-4-(4-phenylpiperazine-1-carbonyl)piperidin-1-ylpyridazine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1223920-61-3, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of multiple functional groups, including a sulfanyl moiety, a pyridazine core, and a piperazine derivative, makes this molecule a candidate for various therapeutic applications.

The structural framework of 3-(4-methylphenyl)sulfanyl-6-4-(4-phenylpiperazine-1-carbonyl)piperidin-1-ylpyridazine incorporates several key elements that are of interest to medicinal chemists. The sulfanyl group at the 3-position of the phenyl ring introduces polarity and potential hydrogen bonding capabilities, which can influence both the solubility and binding affinity of the molecule. The pyridazine ring serves as a central scaffold, providing stability and allowing for modifications at multiple positions. Additionally, the piperazine derivative at the 6-position introduces a secondary amine functionality, which is commonly found in bioactive molecules and can participate in hydrogen bonding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with biological targets more accurately. Studies have suggested that the combination of these functional groups may confer unique binding properties to enzymes or receptors involved in critical biological pathways. For instance, the sulfanyl group could interact with polar residues in a target protein, while the piperazine moiety could engage in hydrogen bonding or form salt bridges, enhancing binding affinity.

The pharmaceutical industry has been increasingly interested in developing small molecules with multifunctional properties, as these compounds often exhibit enhanced efficacy and reduced side effects compared to traditional drugs. The structural complexity of 3-(4-methylphenyl)sulfanyl-6-4-(4-phenylpiperazine-1-carbonyl)piperidin-1-ylpyridazine makes it an attractive candidate for further exploration in this context. Researchers are particularly interested in its potential as an inhibitor or modulator of enzymes such as kinases or phosphodiesterases, which play crucial roles in various diseases.

Moreover, the presence of a phenyl ring with a methyl substituent at the 4-position adds another layer of complexity to the molecule. This substitution pattern can influence electronic properties and steric hindrance around the core structure, potentially affecting both metabolic stability and pharmacokinetic profiles. These factors make 3-(4-methylphenyl)sulfanyl-6-4-(4-phenylpiperazine-1-carbonyl)piperidin-1-ylpyridazine a valuable scaffold for medicinal chemists seeking to develop novel therapeutics.

In vitro studies have begun to explore the biological activity of this compound, with initial results indicating promising interactions with certain biological targets. For example, preliminary assays have shown that derivatives of this molecule may exhibit inhibitory effects on enzymes involved in inflammatory pathways. These findings align with current trends in drug discovery, where modulating inflammatory responses is a key strategy for treating chronic diseases such as arthritis or neurodegenerative disorders.

The development of new synthetic methodologies has also facilitated the exploration of analogues based on 3-(4-methylphenyl)sulfanyl-6-4-(4-phenylpiperazine-1-carbonyl)piperidin-1-ylpyridazine. Advances in catalytic reactions and asymmetric synthesis have allowed for efficient production of structurally diverse derivatives, enabling researchers to optimize potency and selectivity. These synthetic advancements are crucial for translating promising lead compounds into viable drug candidates.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been employed to predict how 3-(4-methylphenyl)sulfanyl-6-4-(4-phenoxy-pyrazole) might interact with different protein targets. These simulations provide insights into binding modes and affinity predictions, guiding experimental design and helping to prioritize compounds for further testing. Such computational approaches are integral to modern drug development pipelines.

Future research directions may include exploring the pharmacological profile of this compound in vivo using animal models. Investigating its efficacy and safety profiles will be essential before it can be considered for clinical trials. Additionally, studying its metabolic stability and potential drug-drug interactions will provide critical information for optimizing its therapeutic potential.

The versatility of 3-(4-methylphenyl)sulfanyl-pyridazinone derivatives, including those featuring a carbonyl group linked to piperidine, underscores their importance as pharmacological tools. These derivatives can serve as starting points for structure-based drug design (SBDD), where modifications are guided by knowledge of target interactions. The combination of experimental data from biochemical assays and computational modeling will be instrumental in refining these molecules into effective therapeutic agents.

In conclusion,3-(4-methylphenyl)sulfanyl-pyridazinone derivatives, exemplified by compounds like those with CAS numbers such as 1223920 (CAS No: 1223920) , represent a frontier area in pharmaceutical research due to their complex structures and potential biological activities. Ongoing studies continue to unravel their therapeutic potential across various disease areas,particularly those involving inflammatory or enzymatic pathways,highlighting their significance as scaffolds for future drug development efforts within academia and industry alike.